Cas no 83929-62-8 (Benzoic acid,2,2'-[(9,10-dihydro-9,10-dioxo-1,8-anthracenediyl)diimino]bis- (9CI))

Benzoic acid,2,2'-[(9,10-dihydro-9,10-dioxo-1,8-anthracenediyl)diimino]bis- (9CI) structure
83929-62-8 structure
Product Name:Benzoic acid,2,2'-[(9,10-dihydro-9,10-dioxo-1,8-anthracenediyl)diimino]bis- (9CI)
CAS No:83929-62-8
MF:C28H18N2O6
MW:478.452327251434
CID:732077
PubChem ID:21239143
Update Time:2025-04-19

Benzoic acid,2,2'-[(9,10-dihydro-9,10-dioxo-1,8-anthracenediyl)diimino]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2,2'-[(9,10-dihydro-9,10-dioxo-1,8-anthracenediyl)diimino]bis- (9CI)
    • 2,2'-[(9,10-dihydro-9,10-dioxo-1,8-anthrylene)diimino]bisbenzoic acid
    • 2-[[8-(2-carboxyanilino)-9,10-dioxoanthracen-1-yl]amino]benzoic acid
    • Benzoic acid,2,2'-[(9,10-dihydro-9,10-dioxo-1,8-anthracenediyl)diimino]bis-(9ci)
    • DTXSID701004105
    • 83929-62-8
    • 2,2'-[(9,10-Dioxo-9,10-dihydroanthracene-1,8-diyl)diazanediyl]dibenzoic acid
    • EINECS 281-355-0
    • 2,2'-((9,10-Dihydro-9,10-dioxo-1,8-anthrylene)diimino)bisbenzoic acid
    • SCHEMBL11602683
    • Inchi: 1S/C28H18N2O6/c31-25-17-9-5-13-21(29-19-11-3-1-7-15(19)27(33)34)23(17)26(32)24-18(25)10-6-14-22(24)30-20-12-4-2-8-16(20)28(35)36/h1-14,29-30H,(H,33,34)(H,35,36)
    • InChI Key: CBWKOGBGCJREAG-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=CC=2C(C2C=CC=C(C=21)NC1C=CC=CC=1C(=O)O)=O)NC1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 384.077992
  • Monoisotopic Mass: 384.077992
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 1
  • Complexity: 662
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114
  • XLogP3: 6.1

Benzoic acid,2,2'-[(9,10-dihydro-9,10-dioxo-1,8-anthracenediyl)diimino]bis- (9CI) Related Literature

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